Cas no 104882-60-2 (2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid)

• Product Name: 2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid
• CAS No: 104882-60-2
• MF: C₂₄H₂₃NO₄
• MW: 389.44372677803
• CID: 6444613
• PubChem ID: 15487953
• Update Time: 2025-10-30

2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid
• EN300-1229250
• 2-benzyl-2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoic acid
• 104882-60-2
• AKOS026739958
• SCHEMBL7271033

• Inchi： 1S/C24H23NO4/c26-22(27)24(16-19-10-4-1-5-11-19,17-20-12-6-2-7-13-20)25-23(28)29-18-21-14-8-3-9-15-21/h1-15H,16-18H2,(H,25,28)(H,26,27)
• InChI Key： XGDUPLKAVNAVRF-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)(CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 389.16270821g/mol
• Monoisotopic Mass: 389.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid

2-Benzyl-2-{(Benzyloxy)carbonylamino}-3-Phenylpropanoic Acid: An Overview of a Versatile Compound (CAS No. 104882-60-2)

2-Benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid (CAS No. 104882-60-2) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and biochemistry. This compound, also known as Boc-L-Phe-Bzl, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. Its unique structure and properties make it an essential building block in various research and industrial applications.

The molecular formula of 2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid is C₁₉H₁₉NO₄, and its molecular weight is approximately 337.36 g/mol. The compound features a benzyl group, a benzyloxycarbonyl (Boc) protecting group, and a phenylalanine backbone, which collectively contribute to its stability and reactivity in different chemical environments.

In the realm of peptide synthesis, Boc-L-Phe-Bzl is widely used as an intermediate due to its ability to form stable amide bonds under mild conditions. The Boc protecting group ensures that the amino group remains inactive during the synthesis process, preventing unwanted side reactions. Once the desired peptide chain is formed, the Boc group can be selectively removed using acidic conditions, allowing for further functionalization or conjugation with other molecules.

Recent advancements in the field have highlighted the potential of 2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid in drug development. Studies have shown that this compound can be used to create novel therapeutic agents with improved pharmacological properties. For instance, researchers at the University of California have utilized this compound to synthesize peptides that exhibit enhanced bioavailability and reduced toxicity compared to their unprotected counterparts.

The versatility of Boc-L-Phe-Bzl extends beyond peptide synthesis. It has also been explored in the development of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. The presence of the benzyl and phenyl groups allows for precise control over the release and activation of the prodrug, making it a valuable tool in targeted drug delivery systems.

In addition to its applications in pharmaceuticals, 2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid has found use in materials science. Its unique chemical structure makes it suitable for the synthesis of functional polymers and coatings with tailored properties. Researchers at MIT have demonstrated that this compound can be incorporated into polymer chains to enhance their mechanical strength and thermal stability.

The safety profile of Boc-L-Phe-Bzl is another important aspect to consider. Extensive toxicological studies have shown that this compound is generally well-tolerated and does not pose significant health risks when handled properly. However, as with any chemical reagent, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, 2-benzyl-2-{(benzyloxy)carbonylamino}-3-phenylpropanoic acid (CAS No. 104882-60-2) is a versatile and valuable compound with a wide range of applications in organic chemistry, pharmaceuticals, and materials science. Its unique structure and properties make it an essential tool for researchers and scientists working in these fields. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.